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Compound of Interest

Compound Name: Sudoterb

Cat. No.: B1681174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Sudoterb
(also known as LL3858), a potent anti-tubercular agent, in a laboratory setting. Sudoterb is an

orally active compound that has demonstrated significant activity against Mycobacterium

tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.

[1]

Chemical and Physical Properties
Sudoterb is a pyrrole derivative with the following properties:

Property Value Reference

Molecular Formula C₂₉H₂₈F₃N₅O [2][3]

Molecular Weight 519.56 g/mol [2][3]

CAS Number 676266-31-2 [2][3]

Appearance White to light yellow solid [2]

Solubility
Soluble in DMSO (up to 100

mg/mL)
[2]
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Mechanism of Action
Sudoterb's primary mechanism of action is the inhibition of the F1Fo-ATP synthase in

Mycobacterium tuberculosis.[1][4] This enzyme is crucial for the production of ATP, the primary

energy currency of the cell. By inhibiting ATP synthase, Sudoterb effectively depletes the

bacterium's energy supply, leading to a halt in essential cellular processes and ultimately, cell

death.[1][5] This targeted action makes it a promising candidate for anti-tuberculosis therapy.

Below is a diagram illustrating the proposed mechanism of action:
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Prepare Sudoterb Serial Dilutions in 96-well plate

Inoculate wells with bacterial suspension

Prepare M. tuberculosis Inoculum (e.g., H37Rv)

Incubate plates at 37°C

Add viability indicator (e.g., Resazurin)

Incubate and read results (color change)

Determine MIC (lowest concentration with no growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Sudoterb in
Laboratory Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681174#sudoterb-solution-preparation-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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